(3-(4-fluorophenyl)azepan-1-yl)(1-methyl-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanone

• IUPAC Name: [3-(4-fluorophenyl)azepan-1-yl]-(2-methyl-5-thiophen-2-ylpyrazol-3-yl)methanone
• InChI: InChI=1S/C21H22FN3OS/c1-24-19(13-18(23-24)20-6-4-12-27-20)21(26)25-11-3-2-5-16(14-25)15-7-9-17(22)10-8-15/h4,6-10,12-13,16H,2-3,5,11,14H2,1H3
• InChI Key: JJEWBCUYMKMUGR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=CS2)C(=O)N3CCCCC(C3)C4=CC=C(C=C4)F
• Molecular Formula: C21H22FN3OS
• Molecular Weight: 383.5 g/mol

Description

(3-(4-fluorophenyl)azepan-1-yl)(1-methyl-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanone is a useful research compound. Its molecular formula is C21H22FN3OS and its molecular weight is 383.49. The purity is usually 95%.
BenchChem offers high-quality (3-(4-fluorophenyl)azepan-1-yl)(1-methyl-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3-(4-fluorophenyl)azepan-1-yl)(1-methyl-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimycobacterial Activity

Compounds related to (3-(4-fluorophenyl)azepan-1-yl)(1-methyl-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanone have been investigated for their antimycobacterial properties. For example, a study by Ali and Yar (2007) synthesized derivatives with structures similar to the compound , demonstrating good antimycobacterial activity against isoniazid-resistant Mycobacterium tuberculosis (Ali & Yar, 2007).

Crystal Structure Analysis

The crystal structure of related compounds has been studied to understand their chemical and physical properties. Nagaraju et al. (2018) reported on the synthesis and crystal structure of a compound with a similar structure, highlighting its potential in material science and pharmaceutical applications (Nagaraju et al., 2018).

Synthesis and Biological Activity

Several studies focus on synthesizing variants of this compound and evaluating their biological activities. For instance, Jadhav, Nikumbh, and Karale (2015) synthesized fluoro-substituted pyrazolyl benzoxazoles, closely related to the compound of interest, and screened them for biological activity (Jadhav, Nikumbh, & Karale, 2015).

Antipsychotic Potential

A study by Wise et al. (1987) explored the potential antipsychotic properties of similar compounds. They found that certain derivatives had an antipsychotic-like profile in animal behavior tests, indicating possible applications in the treatment of psychiatric disorders (Wise et al., 1987).